Cas no 2172007-11-1 (2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)acetic acid)

• Product Name: 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)acetic acid
• CAS No: 2172007-11-1
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5940329
• PubChem ID: 165817137
• Update Time: 2025-10-19

2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)acetic acid
• 2172007-11-1
• EN300-1522393
• 2-(1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetyl}piperidin-4-yl)acetic acid

• Inchi： 1S/C27H30N2O5/c30-24(29-13-9-18(10-14-29)15-25(31)32)16-27(11-12-27)28-26(33)34-17-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,18,23H,9-17H2,(H,28,33)(H,31,32)
• InChI Key： ZEFRTKWVAPKGPY-UHFFFAOYSA-N
• SMILES： O=C(CC1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)CC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)acetic acid

Comprehensive Analysis of 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)acetic acid (CAS No. 2172007-11-1)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)acetic acid (CAS No. 2172007-11-1) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected cyclopropane amino acid derivative, plays a pivotal role in the synthesis of complex peptides and small-molecule drugs. Its unique structural features, including the cyclopropyl ring and piperidine backbone, make it a versatile building block for drug discovery and development.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group is a cornerstone in modern peptide synthesis, widely used for its stability and ease of removal under mild conditions. Researchers and pharmaceutical companies frequently search for Fmoc-protected amino acids and their derivatives to streamline solid-phase peptide synthesis (SPPS). The incorporation of a cyclopropyl moiety in this compound enhances its rigidity and metabolic stability, making it a valuable scaffold for designing protease inhibitors and GPCR-targeted therapeutics. These attributes align with current trends in drug development, where peptide-based therapeutics and small-molecule modulators are gaining traction due to their high specificity and reduced off-target effects.

From a synthetic chemistry perspective, 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)acetic acid offers several advantages. Its piperidine-4-yl acetic acid segment provides a flexible linker for conjugation, while the Fmoc group ensures compatibility with standard SPPS protocols. This compound is particularly relevant in the context of peptide drug discovery, where researchers are increasingly focusing on cyclic peptides and constrained analogs to improve bioavailability and target engagement. Recent studies have highlighted the potential of cyclopropane-containing peptides in oncology and immunology, further driving demand for specialized building blocks like this one.

The growing interest in CAS No. 2172007-11-1 is also reflected in its applications beyond traditional peptide synthesis. For instance, it serves as a key intermediate in the development of PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in targeted protein degradation. The compound's ability to integrate into bifunctional molecules makes it a valuable tool for researchers exploring ubiquitin-proteasome system modulation. Additionally, its structural features are being investigated for covalent inhibitor design, where the cyclopropyl group can act as a warhead or a stabilizing element.

Quality and purity are critical considerations for 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)acetic acid, especially given its use in sensitive pharmaceutical applications. Reputable suppliers provide comprehensive analytical data, including HPLC, NMR, and mass spectrometry profiles, to ensure batch-to-batch consistency. Researchers often inquire about storage conditions and solubility of this compound, which is typically stable at -20°C and soluble in DMF or DMSO. These practical aspects are frequently discussed in online forums and scientific communities, reflecting the compound's widespread use in laboratory settings.

Looking ahead, the demand for specialized Fmoc-amino acid derivatives like CAS No. 2172007-11-1 is expected to grow, driven by advancements in peptide therapeutics and fragment-based drug design. Its unique combination of a constrained cyclopropane structure and piperidine carboxylic acid functionality positions it as a valuable asset in medicinal chemistry. As the pharmaceutical industry continues to explore macrocyclic drugs and peptide-protein interactions, this compound will likely remain a focus of research and development efforts worldwide.